9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid

• IUPAC Name: 9-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• InChI: InChI=1S/C14H23NO5/c1-14(2,3)20-13(18)15-11-9-4-8(12(16)17)5-10(11)7-19-6-9/h8-11H,4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: PGVDLBPQZZHQAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1C2CC(CC1COC2)C(=O)O
• Molecular Formula: C14H23NO5
• Molecular Weight: 285.34 g/mol
• CAS No.: 2551120-01-3

Description

9-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO5 and its molecular weight is 285.34. The purity is usually 95%.
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Scientific Research Applications

Catalytic Oxidation and Chemical Synthesis

Research on the catalytic oxidation of cyclohexene, which leads to products with different oxidation states and functional groups, suggests potential applications in chemical synthesis. Controlled oxidation reactions for cyclohexene can afford targeted products valuable in the chemical industry, indicating a similar potential for the compound if it shares reactive characteristics (Cao et al., 2018).

Liquid-Liquid Extraction (LLX) Technologies

Developments in solvents for LLX of carboxylic acids, with a focus on bio-based plastics, highlight the importance of carboxylic acids in separation technologies. Solvent developments, including ionic liquids and traditional solvent systems, suggest that our compound could play a role in enhancing LLX processes for carboxylic acid recovery from aqueous streams (Sprakel & Schuur, 2019).

Biocatalyst Inhibition and Microbial Engineering

The impact of carboxylic acids on microbes, including E. coli and S. cerevisiae, underlines their role in microbial inhibition and the potential for metabolic engineering to enhance microbial resistance to these compounds. This suggests applications in biotechnology, where controlling the effects of carboxylic acids on microbes can improve the production of bio-based chemicals (Jarboe et al., 2013).

Bioisosteres in Drug Design

The review on carboxylic acid bioisosteres in medicinal chemistry emphasizes the role of carboxylic acids and their derivatives in drug design. Novel carboxylic acid substitutes can improve pharmacological profiles, suggesting that our compound could find applications in developing new pharmaceuticals with enhanced efficacy and reduced toxicity (Horgan & O’Sullivan, 2021).

Atmospheric Chemistry and Aerosol Science

Studies on dicarboxylic acids in atmospheric aerosols offer insights into their sources, formation pathways, and effects on climate regulation. Given the role of carboxylic acids in the atmosphere, the compound could be relevant in understanding atmospheric chemistry and the environmental impact of aerosols (Kawamura & Bikkina, 2016).

Safety and Hazards

The compound has some safety and hazard information available. It has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335, and the precautionary statement P261.

Future Directions

The future directions for this compound could involve further exploration of its synthesis, particularly using radical approaches. Additionally, its potential applications in various reactions, such as the monohydroboration of carbodiimides, could be investigated.